Cas no 1234952-61-4 (2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide
• CAS No: 1234952-61-4
• MF: C₁₇H₁₈ClFN₄O₂S
• MW: 396.866824626923
• CID: 5882786
• PubChem ID: 49689806
• Update Time: 2025-05-22

2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide
• 1234952-61-4
• F5033-4428
• AKOS024492288
• VU0631474-1
• 2-chloro-6-fluoro-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)benzamide
• 2-chloro-6-fluoro-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]benzamide
• 2-chloro-6-fluoro-N-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C17H18ClFN4O2S/c1-10-15(26-22-21-10)17(25)23-7-5-11(6-8-23)9-20-16(24)14-12(18)3-2-4-13(14)19/h2-4,11H,5-9H2,1H3,(H,20,24)
• InChI Key： CPPOSMMAZSBBPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC1CCN(C(C2=C(C)N=NS2)=O)CC1)=O)F

Computed Properties

• Exact Mass: 396.0823029g/mol
• Monoisotopic Mass: 396.0823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1234952-61-4)

The compound 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1234952-61-4) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-thiadiazole and piperidine moieties, make it a subject of interest for drug discovery and development. This article delves into its properties, applications, and market relevance, addressing common queries from researchers and industry professionals.

One of the key structural highlights of 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide is its hybrid architecture, combining a benzamide core with a thiadiazole ring. This design is often explored in medicinal chemistry due to its potential to modulate biological targets. Researchers frequently search for "thiadiazole derivatives in drug design" or "piperidine-based bioactive compounds," reflecting the growing interest in such scaffolds for therapeutic applications.

The chloro and fluoro substituents on the benzamide ring enhance the compound's electronic properties, influencing its reactivity and binding affinity. These halogens are commonly incorporated to improve metabolic stability and target engagement, a topic often queried as "role of halogenation in drug molecules." The presence of the 4-methyl-1,2,3-thiadiazole-5-carbonyl group further diversifies its interaction capabilities, making it a versatile intermediate in synthetic chemistry.

In pharmaceutical research, 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide is investigated for its potential as a kinase inhibitor or GPCR modulator. Queries like "kinase inhibitors with thiadiazole motifs" or "GPCR-targeting benzamides" align with this application. Its piperidine moiety is particularly noteworthy, as it is a prevalent feature in CNS-active compounds, addressing searches such as "piperidine in neuropharmacology."

Beyond pharmaceuticals, this compound finds utility in agrochemical research, where its structural motifs are explored for pesticidal or herbicidal activity. Searches like "thiadiazole-based agrochemicals" or "halogenated benzamides in crop protection" highlight this niche. The 4-methyl-1,2,3-thiadiazole group, in particular, is associated with bioactive properties against plant pathogens, making it a candidate for sustainable agriculture solutions.

The synthetic accessibility of 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide is another area of interest. Researchers often look for "synthetic routes to thiadiazole-carbonyl piperidines" or "benzamide coupling strategies." Efficient synthesis of this compound typically involves multi-step protocols, including amide bond formation and heterocyclic ring construction, topics frequently discussed in organic chemistry forums.

Market dynamics for 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide are influenced by its dual applicability in pharma and agro sectors. Trends like "demand for hybrid pharmacophores" or "growth in thiadiazole chemistry" reflect its commercial potential. Suppliers and contract research organizations often list this compound under "specialty heterocyclic building blocks," catering to custom synthesis needs.

From a regulatory standpoint, 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide is handled as a research chemical, with no widespread restrictions noted. However, users searching for "handling guidelines for halogenated benzamides" or "safety data for thiadiazole derivatives" should consult material-specific documentation. Proper storage conditions and personal protective equipment are recommended for laboratory use.

In conclusion, 2-chloro-6-fluoro-N-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1234952-61-4) represents a multifaceted compound with broad research appeal. Its structural complexity and functional diversity align with current trends in "fragment-based drug discovery" and "multi-target ligand design." As interest in tailored heterocycles grows, this compound is poised to remain relevant in both academic and industrial settings.